Cas no 66390-57-6 (2',2,2-Trimethylbutyrophenone)

• Product Name: 2',2,2-Trimethylbutyrophenone
• CAS No: 66390-57-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1070256
• PubChem ID: 24724017
• Update Time: 2025-10-30

2',2,2-Trimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 2',2,2-Trimethylbutyrophenone
• 2,2-dimethyl-1-(2-methylphenyl)butan-1-one
• 66390-57-6
• MFCD03841116
• AKOS006277592
• 2,2-dimethyl-1-(o-tolyl)butan-1-one
• DTXSID70642416

• MDL： MFCD03841116
• Inchi： 1S/C13H18O/c1-5-13(3,4)12(14)11-9-7-6-8-10(11)2/h6-9H,5H2,1-4H3
• InChI Key： QOLJAOUWBODIOR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C(C)(C)CC

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.61390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',2,2-Trimethylbutyrophenone

Professional Introduction to 2',2,2-Trimethylbutyrophenone (CAS No. 66390-57-6)

2',2,2-Trimethylbutyrophenone, identified by the Chemical Abstracts Service Number (CAS No.) 66390-57-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, belonging to the class of ketones, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The combination of its methyl-substituted butyrophenone backbone and specific functional groups makes it a versatile candidate for further exploration, particularly in the context of synthetic chemistry and biochemical interactions.

The structural framework of 2',2,2-Trimethylbutyrophenone consists of a phenyl ring substituted with three methyl groups at the alpha position relative to the carbonyl group, alongside a butyl side chain. This configuration imparts distinct electronic and steric properties that influence its reactivity and interaction with biological systems. The presence of multiple methyl groups enhances lipophilicity, making it a promising candidate for applications requiring membrane permeability or solubility in non-polar environments.

In recent years, research has highlighted the potential of 2',2,2-Trimethylbutyrophenone as an intermediate in the synthesis of more complex molecules. Its role as a precursor in organic transformations has been explored, particularly in cross-coupling reactions and as a building block for heterocyclic compounds. The compound's stability under various reaction conditions further underscores its utility in synthetic pathways aimed at developing novel pharmaceuticals or agrochemicals.

One of the most intriguing aspects of CAS No. 66390-57-6 is its interaction with biological systems. Studies have begun to investigate its potential effects on enzymatic pathways and its ability to modulate protein folding. The phenyl ring's aromaticity, combined with the electron-withdrawing nature of the carbonyl group, suggests that it may serve as a scaffold for molecules capable of influencing metabolic processes or signal transduction pathways. Preliminary experiments have shown promising results in vitro, indicating that derivatives of this compound could exhibit bioactivity relevant to therapeutic applications.

The pharmaceutical industry has taken note of these findings, particularly in the context of drug discovery and development. The structural features of 2',2,2-Trimethylbutyrophenone make it an attractive candidate for further optimization into lead compounds. Researchers are exploring its potential as an antagonist or agonist for various receptors or enzymes, with implications in treating conditions ranging from neurological disorders to inflammatory diseases. The compound's lipophilicity also makes it a candidate for formulation as a prodrug, enhancing bioavailability and targeted delivery.

Advances in computational chemistry have further accelerated the study of CAS No. 66390-57-6. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into possible mechanisms of action. These simulations have helped researchers design analogs with enhanced properties, such as improved solubility or selectivity. The integration of experimental data with computational predictions has been crucial in refining hypotheses about the compound's behavior in complex biological systems.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for pesticides or plant growth regulators. Its structural versatility allows for modifications that could yield compounds with specific effects on plant pathogens or developmental processes. Such applications would align with the growing demand for sustainable agricultural practices, where novel compounds play a pivotal role in enhancing crop yields while minimizing environmental impact.

In conclusion, 2',2,2-Trimethylbutyrophenone (CAS No. 66390-57-6) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features and demonstrated utility in synthetic chemistry and biochemical interactions position it as a valuable asset for future research and development. As scientists continue to uncover new possibilities through interdisciplinary collaboration, the potential uses of this compound are likely to expand even further, contributing to advancements in medicine, agriculture, and materials science.